Cas no 2228225-49-6 (2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine)

• Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine
• CAS No: 2228225-49-6
• MF: C₈H₁₄FN₃S
• MW: 203.28026342392
• CID: 6352290
• PubChem ID: 165853993
• Update Time: 2025-05-21

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine
• 2228225-49-6
• 2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2-fluoroethan-1-amine
• EN300-1735170

• Inchi： 1S/C8H14FN3S/c1-12(2)5-6-4-11-8(13-6)7(9)3-10/h4,7H,3,5,10H2,1-2H3
• InChI Key： LDESLMQYMRSONU-UHFFFAOYSA-N
• SMILES： S1C(C(CN)F)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 203.08924679g/mol
• Monoisotopic Mass: 203.08924679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2228225-49-6 and Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine

The compound with the CAS number 2228225-49-6 and the product name 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a thiazole ring, a fluoroalkyl side chain, and a dimethylamino substituent, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in the development of novel drugs. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluoroethan-1-amine moiety in this compound introduces additional pharmacological potential by influencing metabolic stability and binding affinity to biological targets. The dimethylamino group further enhances the compound's bioavailability and interaction with biological systems, making it a promising candidate for further investigation.

In the context of modern drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of lead compounds with favorable pharmacokinetic profiles. The structural features of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine align well with current trends in medicinal chemistry, where compounds exhibiting multiple binding interactions are highly sought after. This compound's ability to modulate multiple biological pathways simultaneously makes it an attractive candidate for therapeutic intervention in complex diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiazole derivatives have been extensively studied for their ability to inhibit kinase enzymes, which are often overexpressed in cancer cells. The fluoroalkyl side chain in this compound may enhance its binding affinity to target proteins, while the dimethylamino group could improve its solubility and cell membrane permeability. These properties make it a valuable asset in the quest for next-generation anticancer agents.

Furthermore, the compound's structural framework suggests potential applications in neurodegenerative disease research. Recent studies have demonstrated that thiazole derivatives can interact with neurotransmitter receptors and ion channels, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine may enable it to modulate neuronal activity effectively, offering a new avenue for therapeutic development.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the fluoroethan-1-amine group necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovation in drug development.

From a regulatory perspective, compounds like 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies are essential to evaluate its pharmacological effects, toxicology profile, and pharmacokinetic behavior. These studies provide critical data that informs subsequent clinical development efforts and helps determine whether the compound is suitable for human testing.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates. Predictive models can analyze vast datasets to identify compounds with optimal properties for further development. The structural features of this compound make it a compelling subject for such computational analyses, which can accelerate its progression through preclinical testing phases.

In conclusion, the compound with CAS number 2228225-49-6 and product name 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-fluoroethan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for thiazole derivatives, compounds like this one will play an increasingly important role in shaping the future of medicine.